Cas no 552301-45-8 (2-(4-(2-hydroxyethyl)phenyl)-2-Methylpropanoic acid)

2-(4-(2-hydroxyethyl)phenyl)-2-Methylpropanoic acid Properties

Names and Identifiers

• 2-(4-(2-hydroxyethyl)phenyl)-2-Methylpropanoic acid
• 4-(2-Hydroxyethyl)-I+/-,I+/--dimethylbenzeneacetic acid
• SCHEMBL992215
• F13310
• 2-[4-(2-hydroxyethyl)phenyl]-2-methylpropanoic acid
• DB-087360
• 2-(4-(2-HYDROXYETHYL)PHENYL)-2-METHYLPROPANOICACID
• DTXSID001235060
• 2-(4-(2-HYDROXYETHYL)PHENYL)-2-METHYLPROPANOIC ACID
• AC-29253
• 552301-45-8
• +Expand

• MDL： MFCD13152211
• InChIKey： CHSAZBMOBSHGFV-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H16O3/c1-12(2,11(14)15)10-5-3-9(4-6-10)7-8-13/h3-6,13H,7-8H2,1-2H3,(H,14,15)
• SMILES： CC(C)(C1=CC=C(C=C1)CCO)C(=O)O

Computed Properties

• Exact Mass: 208.109944368g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 208.109944368g/mol
• Heavy Atom Count: 15
• Complexity: 215
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Solubility: Slightly soluble (5.4 g/l) (25 º C),
• Density: 1.150±0.06 g/cm3 (20 ºC 760 Torr),